Cas no 1592955-54-8 (1-Propanamine, N,2-dimethyl-2-(methylthio)-)

• Product Name: 1-Propanamine, N,2-dimethyl-2-(methylthio)-
• CAS No: 1592955-54-8
• MF: C₆H₁₅NS
• MW: 133.255000352859
• CID: 5251712
• Update Time: 2025-11-06

1-Propanamine, N,2-dimethyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine, N,2-dimethyl-2-(methylthio)-

• Inchi： 1S/C6H15NS/c1-6(2,8-4)5-7-3/h7H,5H2,1-4H3
• InChI Key： GYICDXVIYONPKL-UHFFFAOYSA-N
• SMILES： C(NC)C(C)(SC)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on 1-Propanamine, N,2-dimethyl-2-(methylthio)-

Comprehensive Overview of 1-Propanamine, N,2-dimethyl-2-(methylthio)- (CAS No. 1592955-54-8)

1-Propanamine, N,2-dimethyl-2-(methylthio)- (CAS No. 1592955-54-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure featuring a methylthio group and dimethyl substitution, plays a pivotal role in synthetic chemistry. Its applications span from intermediate synthesis to advanced research in bioactive molecules, aligning with current trends in green chemistry and sustainable synthesis.

The growing interest in 1-Propanamine derivatives is driven by their versatility in drug discovery and agrochemical formulations. Researchers are increasingly exploring its potential in catalysis and ligand design, addressing modern challenges such as efficient reaction optimization and low environmental impact. The compound’s CAS No. 1592955-54-8 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

From a structural perspective, the presence of the methylthio (-SMe) moiety in N,2-dimethyl-2-(methylthio)-1-propanamine enhances its reactivity in nucleophilic substitutions and oxidation reactions. This property is leveraged in the synthesis of heterocyclic compounds, a hot topic in medicinal chemistry due to their prevalence in FDA-approved drugs. Recent publications highlight its utility in constructing sulfur-containing scaffolds, which are critical for targeting enzyme inhibition and receptor modulation.

In the context of industrial applications, 1592955-54-8 is often discussed alongside high-throughput screening and process intensification. Companies are optimizing its production to meet the demand for cost-effective intermediates, while adhering to REACH compliance and safety protocols. The compound’s stability under various pH conditions makes it a candidate for formulation additives in specialty chemicals.

Environmental and regulatory considerations are also pivotal. The methylthio group in 1-Propanamine, N,2-dimethyl-2-(methylthio)- has been studied for its biodegradability, aligning with the circular economy paradigm. Analytical methods like HPLC-MS and GC-FID are employed to monitor its degradation pathways, ensuring minimal ecological footprint—a key concern for modern manufacturers.

Future research directions for CAS 1592955-54-8 may focus on its enantioselective synthesis, given the rising demand for chiral amines in asymmetric catalysis. Additionally, its potential in bioorthogonal chemistry could unlock novel applications in bioconjugation and targeted drug delivery, areas dominating scientific discourse today.